Cas no 1890923-24-6 (tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 1890923-24-6
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 6003386
• PubChem ID: 117205538
• Update Time: 2025-05-21

tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(mercaptomethyl)-, 1,1-dimethylethyl ester
• 1890923-24-6
• EN300-7166734

• Inchi： 1S/C11H19NO2S/c1-11(2,3)14-10(13)12-6-4-9(8-15)5-7-12/h4,15H,5-8H2,1-3H3
• InChI Key： KCOUVRAEHNQIOM-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC=C(CS)C1

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 302.6±42.0 °C(Predicted)
• pka: 10.26±0.10(Predicted)

Additional information on tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Introduction to Tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 1890923-24-6)

Tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, with the CAS number 1890923-24-6, is a derivative of tetrahydropyridine and features a unique sulfanylmethyl substituent, making it a promising candidate for various biochemical applications. The structural and functional properties of this molecule have been extensively studied, particularly in the context of its potential role as an intermediate in the synthesis of bioactive molecules.

The molecular structure of tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate consists of a tetrahydropyridine core substituted with a tert-butyl group at the 1-position and a sulfanylmethyl group at the 4-position. This arrangement imparts specific steric and electronic characteristics to the molecule, which are critical for its interactions with biological targets. The tetrahydropyridine scaffold is known for its presence in numerous pharmacologically active compounds, often serving as a key pharmacophore in drug design.

In recent years, there has been growing interest in the development of novel tetrahydropyridine derivatives due to their potential therapeutic applications. Research has demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The sulfanylmethyl group in tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate is particularly noteworthy as it can enhance the compound's solubility and bioavailability while also facilitating its binding to specific biological targets.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. Tetrahydropyridine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The sulfanylmethyl group may contribute to the compound's ability to interact with enzymes and receptors involved in neural signaling pathways. For instance, studies have suggested that such derivatives could modulate the activity of acetylcholinesterase, an enzyme crucial for cognitive function and relevant to conditions like Alzheimer's disease.

The synthesis of tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanylmethyl group at the 4-position is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. Researchers have employed catalytic hydrogenation and nucleophilic substitution reactions to construct the tetrahydropyridine core and introduce the desired substituents.

In addition to its potential therapeutic applications, tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate has been explored as a key intermediate in the synthesis of more complex bioactive molecules. Its unique structural features make it a versatile building block for designing novel drug candidates. By modifying various functional groups within its structure, chemists can fine-tune its biological activity to target specific diseases or conditions.

The compound's stability under various storage conditions is another critical factor that has been thoroughly investigated. Studies have shown that proper handling and storage can significantly enhance its shelf life while maintaining its chemical integrity. This is particularly important for pharmaceutical applications where long-term stability is essential for ensuring the efficacy and safety of drug products.

Efforts are ongoing to optimize synthetic routes for large-scale production of tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate. Researchers are focusing on developing greener synthetic methods that minimize waste and reduce environmental impact. Such initiatives align with broader trends in pharmaceutical chemistry aimed at sustainable drug development practices.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its unique structural properties make it suitable for use as an intermediate in synthesizing compounds with industrial applications. For example, derivatives of tetrahydropyridine have been used in crop protection agents due to their ability to interact with biological targets in pests.

In conclusion,tert-butyl 4-(sulfanylmethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate(CAS No.1890923-24-6) represents a significant advancement in pharmaceutical chemistry with diverse potential applications. Its structural features make it an attractive candidate for drug development targeting neurological disorders among other diseases. Ongoing research continues to uncover new ways to leverage this compound's unique properties for innovative therapeutic solutions.